Cas no 66582-16-9 (4-methyl-2-oxopentanenitrile)

4-methyl-2-oxopentanenitrile structure
4-methyl-2-oxopentanenitrile structure
Product Name:4-methyl-2-oxopentanenitrile
CAS No:66582-16-9
MF:C6H9NO
MW:111.141761541367
CID:964218
PubChem ID:534471
Update Time:2025-04-19

4-methyl-2-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-oxopentanenitrile
    • 3-methylbutanoyl cyanide
    • 4-methyl-2-oxidanylidene-pentanenitrile
    • A835721
    • InChI=1/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H
    • Pentanenitrile, 4-methyl-2-oxo-
    • UYCTVHPXUZNWSQ-UHFFFAOYSA-N
    • Isovalerylcyanid
    • NS00052645
    • DTXSID10985177
    • 66582-16-9
    • EINECS 266-413-5
    • SCHEMBL15987
    • AKOS006282594
    • Inchi: 1S/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H3
    • InChI Key: UYCTVHPXUZNWSQ-UHFFFAOYSA-N
    • SMILES: O=C(C#N)CC(C)C

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.938
  • Boiling Point: 141.2°C at 760 mmHg
  • Flash Point: 32.2°C
  • Refractive Index: 1.416
  • PSA: 40.86

4-methyl-2-oxopentanenitrile Security Information

  • Hazardous Material transportation number:1993
  • HazardClass:3.2
  • PackingGroup:III
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